Leucomethylene blue Mesylate
Leucomethylene blue Mesylate
TRX-0237 mesylate, also known as LMTX, is a second-generation tau protein aggregation inhibitor for the treatment of Alzheimer's disease (AD) and frontotemporal dementia. It is a replacement formulation for Rember®, the first company's first proprietary formulation of methylthioninium chloride (MTC). Both TRx 0237 and Rember are purified forms of Methylene Blue, an old drug that predates the FDA and is being widely used in Africa for the treatment for malaria, as well as for methemoglobinemia and other conditions. TRx 0237 and Rember share the same mode of action, but TRx 0237 has been designed as a stabilized, reduced form of MTC to improve the drug's absorption, bioavailability, and tolerability.
Brand Name:
Vulcanchem
CAS No.:
1236208-20-0
VCID:
VC0344478
InChI:
InChI=1S/C16H19N3S.2CH4O3S/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;2*1-5(2,3)4/h5-10,17H,1-4H3;2*1H3,(H,2,3,4)
SMILES:
CN(C)C1=CC2=C(C=C1)NC3=C(S2)C=C(C=C3)N(C)C.CS(=O)(=O)O.CS(=O)(=O)O
Molecular Formula:
C18H27N3O6S3
Molecular Weight:
477.6
Leucomethylene blue Mesylate
CAS No.: 1236208-20-0
Inhibitors
VCID: VC0344478
Molecular Formula: C18H27N3O6S3
Molecular Weight: 477.6
| CAS No. | 1236208-20-0 |
|---|---|
| Product Name | Leucomethylene blue Mesylate |
| Molecular Formula | C18H27N3O6S3 |
| Molecular Weight | 477.6 |
| IUPAC Name | methanesulfonic acid;3-N,3-N,7-N,7-N-tetramethyl-10H-phenothiazine-3,7-diamine |
| Standard InChI | InChI=1S/C16H19N3S.2CH4O3S/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;2*1-5(2,3)4/h5-10,17H,1-4H3;2*1H3,(H,2,3,4) |
| Standard InChIKey | SPCMQFLNOVTUBM-UHFFFAOYSA-N |
| SMILES | CN(C)C1=CC2=C(C=C1)NC3=C(S2)C=C(C=C3)N(C)C.CS(=O)(=O)O.CS(=O)(=O)O |
| Description | TRX-0237 mesylate, also known as LMTX, is a second-generation tau protein aggregation inhibitor for the treatment of Alzheimer's disease (AD) and frontotemporal dementia. It is a replacement formulation for Rember®, the first company's first proprietary formulation of methylthioninium chloride (MTC). Both TRx 0237 and Rember are purified forms of Methylene Blue, an old drug that predates the FDA and is being widely used in Africa for the treatment for malaria, as well as for methemoglobinemia and other conditions. TRx 0237 and Rember share the same mode of action, but TRx 0237 has been designed as a stabilized, reduced form of MTC to improve the drug's absorption, bioavailability, and tolerability. |
| Synonyms | TRX-0237; TRX 0237; TRX0237; LMTX. L-MTx; LMT-X; Leuco-MTx; Methylene blue mesylate; TRx0237 mesylate; Methylene blue leuco base mesylate salt |
| Reference | [1]. Gaudette NF, et al. Determination of methylene blue and leucomethylene blue in male and female Fischer 344 rat urine andB6C3F1 mouse urine. J Anal Toxicol. 2005 Jan-Feb;29(1):28-33. |
| PubChem Compound | 60150609 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume